Cas no 863019-61-8 (methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate)

• Product Name: methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate
• CAS No: 863019-61-8
• MF: C₁₅H₁₄FN₅O₃
• MW: 331.301765918732
• CID: 5979767
• PubChem ID: 16800753
• Update Time: 2025-07-01

methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate
• methyl 2-(3-(4-fluorophenyl)-7-oxo-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl)butanoate
• 6H-1,2,3-Triazolo[4,5-d]pyrimidine-6-acetic acid, α-ethyl-3-(4-fluorophenyl)-3,7-dihydro-7-oxo-, methyl ester
• MLS001201509
• SR-01000008142-1
• methyl 2-(3-(4-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)butanoate
• AKOS024593571
• methyl 2-[3-(4-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]butanoate
• CHEMBL1314855
• 863019-61-8
• SR-01000008142
• SMR000640900
• F0656-0835
• methyl 2-[3-(4-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate
• HMS2240A08

• Inchi： 1S/C15H14FN5O3/c1-3-11(15(23)24-2)20-8-17-13-12(14(20)22)18-19-21(13)10-6-4-9(16)5-7-10/h4-8,11H,3H2,1-2H3
• InChI Key： QIMWZPZWLNXVBL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N1C=NC2N(C3=CC=C(F)C=C3)N=NC=2C1=O)CC

Computed Properties

• Exact Mass: 331.10806749g/mol
• Monoisotopic Mass: 331.10806749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 517.2±60.0 °C(Predicted)
• pka: -4.14±0.20(Predicted)

Additional information on methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate

Introduction to Methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate (CAS No. 863019-61-8)

Methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 863019-61-8, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. The presence of multiple heterocyclic rings and functional groups makes this compound a promising candidate for various biological and chemical applications.

The molecular structure of Methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate is characterized by its intricate arrangement of atoms and bonds. The compound features a butanoate side chain attached to a triazolopyrimidine core, which is further substituted with a 4-fluorophenyl group. This specific configuration contributes to the compound's distinct chemical reactivity and potential biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The triazolopyrimidine scaffold is particularly noteworthy due to its presence in several bioactive molecules. Studies have demonstrated that such structures can interact with biological targets in novel ways, leading to the development of new therapeutic agents. The fluorine atom in the 4-fluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further investigation.

In the realm of pharmacological research, Methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate has shown promise in preliminary studies. Its ability to modulate various biological pathways suggests potential applications in treating a range of diseases. For instance, the compound's interaction with enzymes and receptors may lead to the development of new drugs targeting neurological disorders or inflammatory conditions. The precise arrangement of functional groups in its structure allows for selective binding to specific targets, which is crucial for minimizing side effects.

The synthesis of Methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate involves a multi-step process that requires careful optimization. The introduction of the triazolopyrimidine core necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques provide valuable insights into the interactions between Methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate and biological targets. By simulating these interactions computationally, researchers can predict binding affinities and identify potential lead compounds for further development. This approach accelerates the drug discovery process by reducing the need for extensive experimental trials.

Current research efforts are focused on exploring the pharmacological properties of Methyl 2-3-(4-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yllbutanoate in vitro and in vivo. In vitro studies have revealed interesting interactions with enzymes such as kinases and phosphodiesterases. These interactions are particularly relevant for developing treatments against cancers and cardiovascular diseases. In vivo studies are underway to evaluate the compound's efficacy and safety profile in animal models.

The potential applications of Methyl 2-(2),7-dioxo-1,5,6TRAZOLOPYRIMIDINYL)-BUTANOIC ACID METHYL ESTER (CAS No. 86301961-88) extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new analytical methods. Additionally,the compound's stability under various conditions enhances its utility in industrial applications where chemical robustness is essential.

The future prospects for Methyl 2-(,)^-(^,)^-)()()()()()(



^{BUTANOATE (CAS No.86309196189> lies in its continued investigation across multiple disciplines. As our understanding of biological systems evolves,this compound will likely play a pivotal role in addressing emerging challenges in medicine and chemistry.}